Cas no 956369-25-8 (5-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)

5-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole-isoxazole core structure, which is of significant interest in medicinal chemistry and drug development. The molecule combines a 1,3-dimethylpyrazole moiety with an isoxazole-3-carboxylic acid group, offering versatile reactivity for further functionalization. Its rigid, fused-ring system enhances binding affinity to biological targets, making it a valuable scaffold for designing enzyme inhibitors or receptor modulators. The carboxylic acid group provides a handle for derivatization, enabling the synthesis of amides, esters, or other conjugates. This compound exhibits potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory or anticancer agents, due to its structural similarity to known pharmacophores. Its stability and synthetic accessibility further contribute to its utility in research and pharmaceutical applications.

5-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid structure

956369-25-8 structure

Product Name:5-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid

CAS No:956369-25-8

MF:C₉H₉N₃O₃

MW:207.186061620712

MDL:MFCD04970278

CID:1070452

PubChem ID:3161121

Update Time:2025-07-02

5-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
- 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid
- BB 0259848
- LS-03265
- SR-01000368644-1
- EN300-83730
- 5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
- 5-(1,3-dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylicacid
- SCHEMBL17572018
- 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid, AldrichCPR
- MFCD04970278
- DTXSID40390290
- 5-(1,3-dimethylpyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
- 956369-25-8
- SR-01000368644
- 5-(1,3-dimethylpyrazol-4-yl)isoxazole-3-carboxylic acid
- 5-(1,3-dimethyl-1 h-pyrazol-4-yl)-isoxazole-3-carboxylic acid
- 5-(1,3-dimethyl-1H-pyrazol-4-yl)-3-isoxazolecarboxylic acid
- Z1245633785
- AKOS000310421
- CS-0282582
- ALBB-009781
- STK349752
- DB-107007
- 3-isoxazolecarboxylic acid, 5-(1,3-dimethyl-1H-pyrazol-4-yl)-
- MDL： MFCD04970278
- Inchi： 1S/C9H9N3O3/c1-5-6(4-12(2)10-5)8-3-7(9(13)14)11-15-8/h3-4H,1-2H3,(H,13,14)
- InChI Key： POAACBFRLKLYDU-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(=O)O)=N1)C1=CN(C)N=C1C

Computed Properties

Exact Mass: 207.06439116g/mol
Monoisotopic Mass: 207.06439116g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 81.2Å²

5-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

5-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Pricemore >>

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